![molecular formula C18H25N3 B6318121 Cycloheptyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine, 95% CAS No. 179056-40-7](/img/structure/B6318121.png)
Cycloheptyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine, 95%
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the use of 1-methylpyrazole as a raw material subjected to acylation, bromination, and cyclization with 4-bromo-ophenylenediamine . This process yields a compound with a similar structure, indicating that a similar method could potentially be used for the synthesis of CMPB.Molecular Structure Analysis
The molecular structure of CMPB is based on a cycloheptyl ring attached to a benzyl group, which is further attached to a 1-methyl-1H-pyrazol-3-yl group. This complex structure contributes to its unique chemical properties and potential applications.Properties
IUPAC Name |
N-[[3-(1-methylpyrazol-3-yl)phenyl]methyl]cycloheptanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3/c1-21-12-11-18(20-21)16-8-6-7-15(13-16)14-19-17-9-4-2-3-5-10-17/h6-8,11-13,17,19H,2-5,9-10,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZEYISHCVHOAHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2=CC=CC(=C2)CNC3CCCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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